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Compound of Interest

Compound Name: 4-Hydroxypentanoic acid

Cat. No.: B078609

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxypentanoic acid, a short-chain hydroxy fatty acid, is a molecule of growing interest in
various industrial and pharmaceutical applications. As its use becomes more widespread, a
thorough understanding of its environmental fate is crucial for assessing its ecological impact
and ensuring its safe handling and disposal. This technical guide provides a comprehensive
overview of the current knowledge regarding the environmental fate of 4-hydroxypentanoic
acid, including its biodegradation, abiotic degradation, and mobility in soil and water. Due to
the limited availability of direct experimental data for 4-hydroxypentanoic acid, this guide
incorporates data from structurally similar compounds, such as valeric acid and other short-
chain hydroxy acids, to provide a scientifically grounded assessment.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-hydroxypentanoic acid is
presented in Table 1. These properties are essential for predicting its behavior in the
environment.

Table 1: Chemical and Physical Properties of 4-Hydroxypentanoic Acid

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b078609?utm_src=pdf-interest
https://www.benchchem.com/product/b078609?utm_src=pdf-body
https://www.benchchem.com/product/b078609?utm_src=pdf-body
https://www.benchchem.com/product/b078609?utm_src=pdf-body
https://www.benchchem.com/product/b078609?utm_src=pdf-body
https://www.benchchem.com/product/b078609?utm_src=pdf-body
https://www.benchchem.com/product/b078609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Property Value Reference

Molecular Formula CsH1003 --INVALID-LINK--
Molecular Weight 118.13 g/mol --INVALID-LINK--
Water Solubility High (miscible) Inferred from structure
Vapor Pressure Low Inferred from structure

Log Kow (Octanol-Water )
-0.2 (estimated) --INVALID-LINK--

Partition Coefficient)

Environmental Fate Assessment Workflow

The assessment of the environmental fate of 4-hydroxypentanoic acid follows a logical
progression, as depicted in the workflow diagram below. This involves evaluating its
degradation pathways (both biotic and abiotic) and its mobility in various environmental

compartments.
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Environmental Fate Assessment Workflow for 4-Hydroxypentanoic Acid
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Hypothetical Aerobic Biodegradation Pathway of 4-Hydroxypentanoic Acid
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OECD 301B Experimental Workflow
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[https://www.benchchem.com/product/b078609#environmental-fate-of-4-hydroxypentanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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